3-(1,3-Dioxolan-2-yl)phenol

• CAS No.: 7070-85-1
• Molecular Formula: C9H10O3
• Molecular Weight: 166.17 g/mol
• IUPAC Name: 3-(1,3-dioxolan-2-yl)phenol
• InChI: InChI=1S/C9H10O3/c10-8-3-1-2-7(6-8)9-11-4-5-12-9/h1-3,6,9-10H,4-5H2
• InChI Key: ORZIHESPONWBAJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=CC(=CC=C2)O

Description

3-(1,3-Dioxolan-2-yl)phenol is a useful research compound. Its molecular formula is C9H10O3 and its molecular weight is 166.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-hydroxybenzaldehyde (91.6 g, 0.75 mol) in 500 ml toluene is added ethylene glycol (333.0 g, 5.3 mol) and p-toluenesulfonic acid (0.19 g, 0.001 mol). The flask is equipped with a Dean-Stark trap and the mixture is refluxed for 2 days, extracted with saturated sodium bicarbonate solution and the organic phase separated and dried (MgSO4). Filtration and evaporation of solvent gives the title product as an oil (80.3 g, 64% yield).